Cas no 61768-98-7 (1(2H)-Isoquinolinone, 3,4-dihydro-3-methyl-, (R)-)

1(2H)-Isoquinolinone, 3,4-dihydro-3-methyl-, (R)- structure
61768-98-7 structure
Product Name:1(2H)-Isoquinolinone, 3,4-dihydro-3-methyl-, (R)-
CAS No:61768-98-7
MF:C10H11NO
MW:161.200442552567
CID:466854
PubChem ID:6542941
Update Time:2025-04-19

1(2H)-Isoquinolinone, 3,4-dihydro-3-methyl-, (R)- Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Isoquinolinone, 3,4-dihydro-3-methyl-, (R)-
    • SCHEMBL12203700
    • DTXSID20424906
    • 61768-98-7
    • Inchi: 1S/C10H11NO/c1-7-6-8-4-2-3-5-9(8)10(12)11-7/h2-5,7H,6H2,1H3,(H,11,12)/t7-/m1/s1
    • InChI Key: BWWCBNZSMWMIKH-SSDOTTSWSA-N
    • SMILES: O=C1C2C=CC=CC=2C[C@@H](C)N1

Computed Properties

  • Exact Mass: 161.08413
  • Monoisotopic Mass: 161.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
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